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Compound of Interest

Compound Name:
N'-butanoyl-2-

methylbenzohydrazide

Cat. No.: B187683 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of N'-
butanoyl-2-methylbenzohydrazide. The following procedures are based on available safety

data and general laboratory waste guidelines.

According to its Safety Data Sheet (SDS), N'-butanoyl-2-methylbenzohydrazide is classified

as a non-hazardous substance or mixture. However, it is imperative to handle all chemical

waste with care and in accordance with your institution's specific environmental health and

safety (EHS) protocols. The overriding principle is that no laboratory activity should begin

without a clear plan for the disposal of all resulting waste.[1]

Key Safety and Disposal Information
The following table summarizes critical data for N'-butanoyl-2-methylbenzohydrazide.
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Property Value Citation

Hazard Classification
Not a hazardous substance or

mixture

CAS Number 5328-51-8 [2]

Molecular Formula C₁₂H₁₆N₂O₂ [2]

Molecular Weight 220.27 g/mol [2]

Boiling Point 449.4°C at 760 mmHg [2]

Flash Point 187°C [2]

Personal Protective Equipment

(PPE)

Protective gloves, clothing,

and eye/face protection.

First Aid (Inhalation) Move to fresh air.

First Aid (Skin Contact)

Take off contaminated clothing

and rinse skin with

water/shower.

First Aid (Eye Contact) Rinse out with plenty of water.

First Aid (Ingestion)

Make victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

Disposal Protocols
Even though N'-butanoyl-2-methylbenzohydrazide is not classified as hazardous, it should

not be disposed of in standard laboratory trash cans that are handled by custodial staff.[3]

Always segregate chemical waste from general refuse.

Step 1: Personal Protective Equipment (PPE)
Before handling any chemical waste, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles
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Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Collection and Segregation
Solid Waste:

Collect dry N'-butanoyl-2-methylbenzohydrazide waste in a designated, sealable

container.

Ensure the container is clearly labeled as "Non-Hazardous Waste: N'-butanoyl-2-
methylbenzohydrazide".

Store the container in a designated waste accumulation area, away from incompatible

materials.

Contaminated Materials:

Items such as weigh boats, contaminated gloves, and absorbent paper should be collected

in the same designated solid waste container.

Ensure no freestanding liquids are present in the container.[3]

Step 3: Final Disposal
For Solid, Non-Hazardous Waste:

Once the waste container is full, seal it securely.

Transport the sealed container directly to the facility's main dumpster or follow your

institution's specific procedure for non-hazardous solid chemical waste.[3] Do not leave it in a

laboratory trash can.

For Empty Containers:

Ensure the container is "RCRA empty," meaning all contents have been removed by normal

means.
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Deface or remove the original product label to prevent misidentification.[3]

Dispose of the empty, defaced container in the regular trash or recycling, in accordance with

your facility's guidelines.

Prohibited Disposal Methods:

Do not dispose of N'-butanoyl-2-methylbenzohydrazide, whether in solid or liquid form,

down the sanitary sewer or drain.[3]

Do not place chemical waste in common laboratory trash bins.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of N'-
butanoyl-2-methylbenzohydrazide waste.
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Waste Generated:
N'-butanoyl-2-methylbenzohydrazide

Is the waste hazardous?

No (per SDS)

 No

Yes

 Yes

Determine Waste Form

Solid Waste or
Contaminated Debris

 Solid

Empty Product Container

 Container

Collect in a labeled,
sealed container. Deface original label.

Dispose in designated
dumpster per EHS policy.

Dispose in regular trash
or recycling.

Follow Hazardous Waste
Disposal Protocol

Click to download full resolution via product page

Caption: Disposal workflow for N'-butanoyl-2-methylbenzohydrazide.

This guidance is intended to supplement, not replace, the specific waste management policies

of your institution. Always consult with your Environmental Health and Safety (EHS) department

for final approval on disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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